Cas no 562080-91-5 (Acetamide, N-(4-bromo-2-iodophenyl)-)

• Product Name: Acetamide, N-(4-bromo-2-iodophenyl)-
• CAS No: 562080-91-5
• MF: C₈H₇BrINO
• MW: 339.955753564835
• MDL: MFCD02673646
• CID: 1597633
• PubChem ID: 4339008
• Update Time: 2025-05-19

Acetamide, N-(4-bromo-2-iodophenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(4-bromo-2-iodophenyl)-
• N-(4-bromo-2-iodophenyl)acetamide
• DB-143648
• AS-58286
• 4-BROMO-2-IODOACETANILDE
• AKOS004006763
• N-(2-Iodo-4-bromophenyl)acetamide
• AM804826
• MFCD02673646
• CS-0038148
• SCHEMBL5597892
• 562080-91-5

• MDL： MFCD02673646
• Inchi： 1S/C8H7BrINO/c1-5(12)11-8-3-2-6(9)4-7(8)10/h2-4H,1H3,(H,11,12)
• InChI Key： CKKIHKFIJOFIHZ-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1NC(C)=O)Br

Computed Properties

• Exact Mass: 338.87511
• Monoisotopic Mass: 338.87557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on Acetamide, N-(4-bromo-2-iodophenyl)-

Acetamide, N-(4-bromo-2-iodophenyl)- (CAS No. 562080-91-5): A Comprehensive Overview

Acetamide, N-(4-bromo-2-iodophenyl)-, identified by its Chemical Abstracts Service (CAS) number 562080-91-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural properties, holds promise in various applications, particularly in the development of novel therapeutic agents and biochemical studies.

The molecular structure of Acetamide, N-(4-bromo-2-iodophenyl)- consists of an acetamide moiety linked to a phenyl ring substituted with both bromine and iodine atoms at the 4th and 2nd positions, respectively. This distinctive arrangement imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for synthetic chemistry and drug design.

In recent years, there has been a growing interest in exploring the pharmacological potential of halogenated aromatic compounds. The presence of bromine and iodine atoms in Acetamide, N-(4-bromo-2-iodophenyl)- enhances its reactivity and interaction with biological targets. This has led to numerous studies investigating its role in modulating various biological pathways, including enzyme inhibition and receptor binding.

One of the most compelling aspects of Acetamide, N-(4-bromo-2-iodophenyl)- is its utility as a building block in medicinal chemistry. Researchers have leveraged its structural features to develop novel compounds with enhanced pharmacological properties. For instance, studies have demonstrated its effectiveness in inhibiting specific enzymes implicated in inflammatory diseases. The halogen atoms facilitate hydrogen bonding and hydrophobic interactions, which are crucial for achieving high affinity and selectivity in drug design.

The synthesis of Acetamide, N-(4-bromo-2-iodophenyl)- involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the bromination and iodination of a phenyl precursor, followed by the formation of an amide bond with acetamide. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These methods align with the broader trends in synthetic chemistry aimed at achieving greener and more efficient production processes.

The pharmacological profile of Acetamide, N-(4-bromo-2-iodophenyl)- has been extensively studied in preclinical models. Initial findings suggest that it exhibits potent activity against several disease-related targets. For example, it has shown promise in reducing inflammation by inhibiting key pro-inflammatory cytokines. Additionally, its ability to interact with specific protein receptors makes it a candidate for developing treatments against neurological disorders.

In the realm of biochemical research, Acetamide, N-(4-bromo-2-iodophenyl)- serves as a valuable tool for understanding molecular interactions at the cellular level. Its halogenated aromatic core allows researchers to probe the mechanisms of various biological processes. By using this compound as an intermediate or inhibitor, scientists can gain insights into how specific enzymes function and how they can be modulated for therapeutic benefit.

The safety and handling of Acetamide, N-(4-bromo-2-iodophenyl)- are critical considerations in laboratory settings. While it is not classified as a hazardous material under standard regulations, proper protocols must be followed to ensure safe handling. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas. Storage conditions should also be optimized to prevent degradation and maintain stability.

The future prospects for Acetamide, N-(4-bromo-2-iodophenyl)- are promising, with ongoing research aimed at expanding its applications. Efforts are underway to develop more sophisticated derivatives that exhibit improved pharmacological properties. Additionally, computational methods are being employed to predict the behavior of this compound in complex biological systems, further enhancing our understanding of its potential therapeutic uses.

In conclusion, Acetamide, N-(4-bromo-2-iodophenyl)- (CAS No. 562080-91-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable tool for drug design and biochemical studies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of disease mechanisms and developing innovative treatments.